Cas no 73301-01-6 (4-Chlorobenzoic Acid α-Monoglyceride)

• Product Name: 4-Chlorobenzoic Acid α-Monoglyceride
• CAS No: 73301-01-6
• MF: C₁₀H₁₁ClO₄
• MW: 230.644942522049
• CID: 1760087
• PubChem ID: 155973
• Update Time: 2025-10-29

4-Chlorobenzoic Acid α-Monoglyceride Chemical and Physical Properties

Names and Identifiers

• 2,3-dihydroxypropyl 4-chlorobenzoate
• Benzoic acid, 4-chloro-, 2,3-dihydroxypropyl ester
• 73301-01-6
• DTXSID10994022
• 4-Chlorobenzoic Acid ?-Monoglyceride
• 4-Chlorobenzoic Acid α-Monoglyceride

• Inchi： 1S/C10H11ClO4/c11-8-3-1-7(2-4-8)10(14)15-6-9(13)5-12/h1-4,9,12-13H,5-6H2
• InChI Key： WUFCRWUDJPHBRT-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C(=O)OCC(CO)O

Computed Properties

• Exact Mass: 230.0345865g/mol
• Monoisotopic Mass: 230.0345865g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 5
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 4-Chlorobenzoic Acid α-Monoglyceride

4-Chlorobenzoic Acid α-Monoglyceride: A Comprehensive Overview

4-Chlorobenzoic Acid α-Monoglyceride, also known by its CAS number 73301-01-6, is a compound that has garnered significant attention in various scientific and industrial domains. This compound is a derivative of benzoic acid, with a chlorine substituent at the para position and an alpha-monoglyceride functional group. Its unique structure endows it with distinctive chemical and physical properties, making it a valuable molecule in fields such as pharmaceuticals, agrochemicals, and materials science.

The synthesis of 4-Chlorobenzoic Acid α-Monoglyceride typically involves multi-step processes, including chlorination, esterification, and purification. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses. For instance, researchers have explored the use of enzymatic catalysts to facilitate the esterification step, resulting in higher yields and reduced byproduct formation.

In terms of applications, 4-Chlorobenzoic Acid α-Monoglyceride has shown promise as a precursor in drug development. Its ability to form stable complexes with metal ions has led to its use in creating bioactive compounds with potential anti-inflammatory and antimicrobial properties. Additionally, this compound has been investigated for its role in enhancing the solubility of poorly water-soluble drugs, thereby improving their bioavailability.

The pharmacological profile of 4-Chlorobenzoic Acid α-Monoglyceride is another area of active research. Studies have demonstrated that this compound exhibits selective binding to certain receptors, which could be exploited for therapeutic interventions. For example, recent findings suggest that it may modulate ion channels involved in pain signaling, offering new avenues for the development of analgesics.

In the agricultural sector, 4-Chlorobenzoic Acid α-Monoglyceride has been evaluated as a potential plant growth regulator. Its ability to influence hormone pathways in plants could lead to improved crop yields and stress resistance. Field trials have shown promising results, particularly in enhancing drought tolerance in staple crops such as wheat and maize.

The environmental impact of 4-Chlorobenzoic Acid α-Monoglyceride is another critical aspect under investigation. Researchers are exploring its biodegradation pathways and assessing its potential toxicity to aquatic organisms. Preliminary data indicate that under specific conditions, this compound can be effectively metabolized by microbial communities, reducing its persistence in the environment.

In conclusion, 4-Chlorobenzoic Acid α-Monoglyceride, with its CAS number 73301-01-6, represents a versatile molecule with diverse applications across multiple industries. Ongoing research continues to uncover new insights into its properties and potential uses, underscoring its importance as a valuable chemical entity in contemporary science and technology.